Cas no 1144107-80-1 (Cy5.5-carboxylic acid chloride)

• Product Name: Cy5.5-carboxylic acid chloride
• CAS No: 1144107-80-1
• MF: C₄₀H₄₃ClN₂O₂
• MW: 619.234629869461
• CID: 4552140
• Update Time: 2025-06-28

Cy5.5-carboxylic acid chloride Chemical and Physical Properties

Names and Identifiers

• Cy5.5-carboxylic acid chloride
• Cyanine5.5-COOH

• Inchi： 1S/C40H42N2O2.ClH/c1-39(2)34(41(5)32-25-23-28-16-11-13-18-30(28)37(32)39)20-8-6-9-21-35-40(3,4)38-31-19-14-12-17-29(31)24-26-33(38)42(35)27-15-7-10-22-36(43)44;/h6,8-9,11-14,16-21,23-26H,7,10,15,22,27H2,1-5H3;1H
• InChI Key： UFNAFNWOXFAMSM-UHFFFAOYSA-N
• SMILES： [Cl-].OC(CCCCCN1C2C=CC3C=CC=CC=3C=2C(C)(C)/C/1=C/C=C/C=C/C1C(C)(C)C2C3C=CC=CC=3C=CC=2[N+]=1C)=O

Computed Properties

• Exact Mass: 618.3013063 g/mol
• Monoisotopic Mass: 618.3013063 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 45
• Rotatable Bond Count: 9
• Complexity: 1170
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 619.2
• Topological Polar Surface Area: 43.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on Cy5.5-carboxylic acid chloride

Cy5.5-carboxylic acid chloride: A Versatile Tool in Modern Biomedical Research

The compound with the CAS number 1144107-80-1, known as Cy5.5-carboxylic acid chloride, represents a significant advancement in the field of biochemical and biomedical research. This fluorescent dye derivative has garnered considerable attention due to its unique properties and broad applicability in various scientific disciplines. The carboxylic acid chloride functional group enhances its reactivity, making it an invaluable tool for labeling and conjugation in molecular biology, immunology, and diagnostics.

Fluorescent dyes like Cy5.5 are essential for a wide range of applications, including flow cytometry, fluorescence microscopy, and quantitative PCR. The Cy5.5 moiety, derived from cyanine dyes, offers a strong fluorescence signal with a maximum emission wavelength typically around 675 nm. This makes it highly suitable for multiplexed assays where multiple fluorophores are used simultaneously. The carboxylic acid chloride group on the dye molecule allows for facile coupling with amines, hydroxyls, and other nucleophilic groups, enabling the creation of conjugates with proteins, antibodies, nucleic acids, and other biomolecules.

In recent years, the use of Cy5.5 derivatives has expanded significantly in clinical diagnostics and therapeutic development. For instance, researchers have leveraged Cy5.5-carboxylic acid chloride to develop novel biosensors capable of detecting specific biomarkers with high sensitivity and specificity. These biosensors have shown promise in early disease detection and monitoring treatment efficacy. Additionally, the dye has been employed in the development of targeted therapeutics, where it serves as a fluorescent tag for tracking drug delivery and biodistribution.

The reactivity of the carboxylic acid chloride group also makes Cy5.5-carboxylic acid chloride an excellent candidate for synthesizing novel fluorescent probes. These probes can be designed to interact with specific biological targets or environments, providing insights into cellular processes at a molecular level. For example, researchers have developed Cy5.5-based probes that selectively bind to certain enzymes or receptors, allowing for real-time imaging of these interactions within living cells.

Advances in synthetic chemistry have further enhanced the utility of Cy5.5 derivatives. Modern synthetic methods now enable the production of highly pure forms of Cy5.5-carboxylic acid chloride, minimizing background noise and improving signal-to-noise ratios in experiments. This purity is crucial for applications where high sensitivity is required, such as in single-molecule detection or super-resolution microscopy techniques.

The integration of Cy5.5-carboxylic acid chloride into next-generation sequencing technologies has also been explored recently. By labeling nucleic acids with this dye, researchers can achieve higher resolution and more detailed genomic data analysis. This has implications for understanding complex genetic disorders and developing personalized medicine approaches.

In conclusion, Cy5.5-carboxylic acid chloride (CAS no. 1144107-80-1) is a multifaceted compound with significant potential in biomedical research and beyond. Its combination of strong fluorescence properties and reactive functional groups makes it an indispensable tool for scientists working in diverse fields. As research continues to evolve, it is likely that new applications for this compound will emerge, further solidifying its importance in advancing our understanding of biological systems.